4-(4-Ethylpiperazin-1-yl)cyclohexane-1-carboxylic acid
Overview
Description
4-(4-Ethylpiperazin-1-yl)cyclohexane-1-carboxylic acid (4-EPCHCA) is a cyclic organic compound that is used in various scientific research applications. It is a substituted cyclohexane carboxylic acid with an ethylpiperazin-1-yl group attached to the cyclohexane ring. 4-EPCHCA has been used in a wide range of applications, including biochemical, physiological, and pharmacological studies.
Scientific Research Applications
Cyclization and Synthesis Techniques
Research has explored various cyclization techniques and synthetic routes to derive complex compounds from structurally similar precursors. For instance, the cyclization of ethyl (E)/(Z)-[2-(1-cyclohexen-1-yl)cyclohexylidene]cyanoacetate in cold concentrated sulfuric acid affords compounds with potential for further chemical synthesis and study, indicating the diversity of chemical transformations possible with cyclohexane derivatives (Wilamowski et al., 1995).
Synthesis of Functionalized Cycloalkene Skeletons
The synthesis of functionalized cyclohexene skeletons, such as those used in the development of antiviral compounds, demonstrates the application of cyclohexane derivatives in medicinal chemistry. One study describes the diastereoselective synthesis of a cyclohexene skeleton with potent antiviral properties, showcasing the molecule's role in drug development (Cong & Yao, 2006).
Immunoassays for Drug Detection in Foods
The development of immunoassays for detecting drug residues in foods of animal origin employs cyclohexane derivatives for synthesizing specific antigens. This application underscores the role of such compounds in ensuring food safety and regulatory compliance (Tochi et al., 2016).
Conformational Studies of Nucleosides
Cyclohexane derivatives have also been used in the synthesis of nucleosides to study their conformation and potential antiviral activity. Such research illustrates the compound's utility in the development of antiviral agents, despite challenges in demonstrating efficacy (Maurinsh et al., 1997).
Exploration of Tuberculostatic Activity
Synthesis and evaluation of cyclohexane derivatives for their potential tuberculostatic activity highlight the therapeutic applications of these compounds. By modifying the cyclohexane core, researchers can explore new treatments for tuberculosis, indicating the broader pharmacological implications (Foks et al., 2004).
properties
IUPAC Name |
4-(4-ethylpiperazin-1-yl)cyclohexane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O2/c1-2-14-7-9-15(10-8-14)12-5-3-11(4-6-12)13(16)17/h11-12H,2-10H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRVKEZFQQHUFRG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2CCC(CC2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Ethylpiperazin-1-yl)cyclohexane-1-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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